Octadecane
Octadecane
, also known as CH3-[CH2]16-CH3 or N-octadecane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2-octadecanediol, octadecan-1-ol, and octadecanoic acid. is an alkane tasting compound that can be found in a number of food items such as alcoholic beverages, kohlrabi, sunflower, and parsnip. This makes a potential biomarker for the consumption of these food products.
Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.
N-octadecane is a colorless liquid. (NTP, 1992)
Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.
N-octadecane is a colorless liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
128271-18-1
VCID:
VC21276117
InChI:
InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCC
Molecular Formula:
C18H38
Molecular Weight:
254.5 g/mol
Octadecane
CAS No.: 128271-18-1
Cat. No.: VC21276117
Molecular Formula: C18H38
Molecular Weight: 254.5 g/mol
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Specification
| Description | , also known as CH3-[CH2]16-CH3 or N-octadecane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2-octadecanediol, octadecan-1-ol, and octadecanoic acid. is an alkane tasting compound that can be found in a number of food items such as alcoholic beverages, kohlrabi, sunflower, and parsnip. This makes a potential biomarker for the consumption of these food products. Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite. N-octadecane is a colorless liquid. (NTP, 1992) |
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| CAS No. | 128271-18-1 |
| Molecular Formula | C18H38 |
| Molecular Weight | 254.5 g/mol |
| IUPAC Name | octadecane |
| Standard InChI | InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3 |
| Standard InChI Key | RZJRJXONCZWCBN-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC |
| Boiling Point | 601 °F at 760 mm Hg (NTP, 1992) 316.3 °C 316 °C |
| Colorform | Needles from alcohol, ether-methanol Colorless liquid |
| Flash Point | 212 °F (NTP, 1992) 166 °C (331 °F) - closed cup |
| Melting Point | 82.9 °F (NTP, 1992) 28.2 °C Mp 28 ° 28.17 °C 28°C |
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